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Compound of Interest

Compound Name: Tetramethylsuccinimide

Cat. No.: B048748 Get Quote

CAS Number: 3566-61-8

Introduction
3,3,4,4-Tetramethylpyrrolidine-2,5-dione, also known as 3,3,4,4-tetramethylsuccinimide, is a

heterocyclic organic compound featuring a five-membered pyrrolidine ring with two carbonyl

groups at positions 2 and 5, and four methyl groups attached to positions 3 and 4. This

molecule belongs to the succinimide class of compounds, which are characterized by the

pyrrolidine-2,5-dione core structure. While specific research on the biological activity of the

tetramethylated derivative is limited in publicly accessible literature, the pyrrolidine-2,5-dione

scaffold is of significant interest to researchers, scientists, and drug development professionals

due to its presence in a wide range of biologically active molecules. Derivatives of this core

structure have demonstrated a variety of pharmacological activities, including antitumor,

anticonvulsant, and antibacterial effects. This technical guide provides a summary of the known

properties, synthesis, and the broader biological context of the pyrrolidine-2,5-dione class of

compounds.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3,3,4,4-

tetramethylpyrrolidine-2,5-dione.
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Property Value Source

CAS Number 3566-61-8 [1][2][3]

Molecular Formula C₈H₁₃NO₂

Molecular Weight 155.19 g/mol [3]

IUPAC Name
3,3,4,4-tetramethylpyrrolidine-

2,5-dione
PubChem

Synonyms 3,3,4,4-Tetramethylsuccinimide PubChem

Appearance Solid Commercial Suppliers

Purity Typically ≥97% [3]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3,3,4,4-

tetramethylpyrrolidine-2,5-dione from readily available starting materials is not extensively

documented in modern, easily accessible literature, a historical reference points to its

preparation by P. F. Frankland in 1896.[1] A general and common method for the synthesis of

the pyrrolidine-2,5-dione ring system involves the condensation of a corresponding succinic

acid or its anhydride with ammonia or a primary amine.

General Experimental Protocol for the Synthesis of N-
Substituted Pyrrolidine-2,5-diones:
This protocol describes a general method for the synthesis of N-substituted pyrrolidine-2,5-

diones from a substituted succinic anhydride and a primary amine.

Materials:

Substituted succinic anhydride (1.0 eq)

Primary amine (1.0-1.2 eq)

Glacial acetic acid (solvent)
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Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Rotary evaporator

Recrystallization solvent (e.g., ethanol, water, or a mixture)

Standard laboratory glassware for workup and purification

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the

substituted succinic anhydride (1.0 eq) and the primary amine (1.0-1.2 eq).

Add a suitable solvent, such as glacial acetic acid, to the flask. The amount of solvent should

be sufficient to dissolve the reactants upon heating.

Heat the reaction mixture to reflux with stirring. The reaction time can vary from a few hours

to overnight, depending on the specific reactants. Monitor the reaction progress by thin-layer

chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent or solvent

mixture. Filter the purified crystals, wash with a small amount of cold solvent, and dry under

vacuum.

Diagram of a General Synthetic Workflow:
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General Synthesis of Pyrrolidine-2,5-diones
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Caption: General workflow for the synthesis of pyrrolidine-2,5-diones.

Biological Activity and Drug Development Potential
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The pyrrolidine-2,5-dione scaffold is a privileged structure in medicinal chemistry, appearing in

a multitude of compounds with diverse biological activities. While specific data for 3,3,4,4-

tetramethylpyrrolidine-2,5-dione is scarce, the broader class of its derivatives has shown

significant promise in several therapeutic areas.

Antitumor Activity: Many pyrrolidine-2,5-dione derivatives have been synthesized and

evaluated for their anticancer properties.[4] These compounds can exert their effects through

various mechanisms, including the inhibition of enzymes crucial for cancer cell proliferation

and survival. For instance, some derivatives are known to inhibit aromatase, an enzyme

involved in estrogen biosynthesis, which is a key target in hormone-dependent breast

cancer.[4]

Anticonvulsant Activity: The succinimide ring is a well-established pharmacophore in

antiepileptic drugs. Ethosuximide, a prominent anticonvulsant, features this core structure.

Research has shown that various substituted pyrrolidine-2,5-diones exhibit potent

anticonvulsant effects in animal models of epilepsy.[5] The mechanism of action is often

attributed to the modulation of ion channels in the central nervous system.

Antimicrobial Activity: Certain derivatives of pyrrolidine-2,5-dione have demonstrated activity

against a range of microbial pathogens, including bacteria and fungi.[6][7] The development

of new antimicrobial agents is a critical area of research due to the rise of antibiotic

resistance.

Signaling Pathways and Mechanism of Action
The precise signaling pathways modulated by 3,3,4,4-tetramethylpyrrolidine-2,5-dione have not

been elucidated. However, based on the activities of related compounds, several potential

mechanisms can be hypothesized. For instance, in the context of cancer, pyrrolidine-2,5-dione

derivatives could interfere with signaling cascades that promote cell growth and survival.

Hypothetical Signaling Pathway Inhibition:

The following diagram illustrates a hypothetical mechanism where a pyrrolidine-2,5-dione

derivative inhibits a signaling pathway involved in cell proliferation.
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Hypothetical Inhibition of a Proliferation Pathway
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Caption: Hypothetical inhibition of a cell proliferation signaling pathway.

Conclusion
3,3,4,4-Tetramethylpyrrolidine-2,5-dione is a compound of interest primarily due to its core

succinimide structure, which is a key component in many pharmacologically active molecules.

While direct biological data on this specific tetramethylated derivative is limited, the extensive

research on the broader class of pyrrolidine-2,5-diones highlights the potential of this scaffold in

drug discovery and development. Further investigation into the synthesis and biological

evaluation of 3,3,4,4-tetramethylpyrrolidine-2,5-dione and its derivatives is warranted to explore

its potential therapeutic applications. This guide provides a foundational understanding for

researchers and scientists interested in this chemical entity and the versatile pyrrolidine-2,5-

dione core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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